Cas no 27188-36-9 (5,6,11,12-Tetrahydro-2-trifluoromethyldibenzo[b,f][1,4]diazocine)

• Product Name: 5,6,11,12-Tetrahydro-2-trifluoromethyldibenzo[b,f][1,4]diazocine
• CAS No: 27188-36-9
• MF: C₁₅H₁₃F₃N₂
• MW: 278.272333860397
• CID: 2662079
• Update Time: 2023-08-06

5,6,11,12-Tetrahydro-2-trifluoromethyldibenzo[b,f][1,4]diazocine Chemical and Physical Properties

Names and Identifiers

• RGTQTDAKBMJTFH-UHFFFAOYSA-N
• 5,6,11,12-Tetrahydro-2-trifluoromethyldibenzo[b,f][1,4]diazocine
• Dibenzo[b,f][1,4]diazocine, 5,6,11,12-tetrahydro-2-(trifluoromethyl)-
• 5,6,11,12-Tetrahydro-2-(trifluoromethyl)dibenzo[b,f][1,4]diazocine

• Inchi： 1S/C15H13F3N2/c16-15(17,18)12-5-6-13-14(7-12)20-9-11-4-2-1-3-10(11)8-19-13/h1-7,19-20H,8-9H2
• InChI Key： RGTQTDAKBMJTFH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NCC1C=CC=CC=1CN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 332
• Topological Polar Surface Area: 24.1